Cas no 2229204-66-2 (2-oxo-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid)

• Product Name: 2-oxo-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
• CAS No: 2229204-66-2
• MF: C₉H₆N₄O₃
• MW: 218.168941020966
• CID: 6461909
• PubChem ID: 165971082
• Update Time: 2025-05-20

2-oxo-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
• EN300-1776653
• 2229204-66-2
• 2-oxo-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid

• Inchi： 1S/C9H6N4O3/c14-8(9(15)16)6-1-2-7(11-3-6)13-5-10-4-12-13/h1-5H,(H,15,16)
• InChI Key： HYKOFODYSVPVDP-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 218.04399007g/mol
• Monoisotopic Mass: 218.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98Ų

Additional information on 2-oxo-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid

Introduction to 2-oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid (CAS No. 2229204-66-2)

2-Oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid, with the CAS number 2229204-66-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a pyridine ring substituted with a triazole moiety and an acetic acid group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 6-chloropyridine-3-carbaldehyde with 1H-1,2,4-triazole to form the intermediate, followed by a subsequent reaction with ethyl chloroacetate and hydrolysis to yield the final product. This synthetic pathway is highly efficient and can be scaled up for industrial production.

In terms of its physicochemical properties, 2-Oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid is a white crystalline solid with a molecular weight of 255.3 g/mol. It is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activities of 2-Oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid have been the subject of numerous studies. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)acetic acid has also demonstrated significant antimicrobial activity. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This antimicrobial activity is attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways.

The potential therapeutic applications of 2-Oxo-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-y l)acetic acid are not limited to anti-inflammatory and antimicrobial uses. Recent research has also explored its potential as an anticancer agent. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Oxo - 2 -( 6 -( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyridin - 3 - yl ) acetic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-Oxo - 2 -( 6 -( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyridin - 3 - yl ) acetic acid (CAS No. 229904 - 66 - ) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in the pharmaceutical industry.